methyl 4-(1H-pyrrole-3-carbonyl)benzoate
Overview
Description
“Methyl 4-(1H-pyrrole-3-carbonyl)benzoate” is a chemical compound with the molecular formula C13H11NO3 and a molecular weight of 229.24 . It is a versatile compound widely used in scientific research due to its diverse applications, including drug synthesis, organic chemistry, and material science.
Synthesis Analysis
The synthesis of pyrrole derivatives, such as “methyl 4-(1H-pyrrole-3-carbonyl)benzoate”, often involves the Paal-Knorr pyrrole synthesis, which is a condensation reaction of 2,5-dimethoxytetrahydrofuran with various amines and sulfonamines . Methyl benzoate, a component of “methyl 4-(1H-pyrrole-3-carbonyl)benzoate”, is formed by the condensation of methanol and benzoic acid in the presence of a strong acid .Molecular Structure Analysis
The molecular structure of “methyl 4-(1H-pyrrole-3-carbonyl)benzoate” is represented by the InChI code1S/C13H11NO3/c1-17-13(16)10-4-2-9(3-5-10)12(15)11-6-7-14-8-11/h2-8,14H,1H3 . This indicates that the molecule consists of a pyrrole ring attached to a benzoate group.
Scientific Research Applications
Antitumor Agents
Methyl 4-(1H-pyrrole-3-carbonyl)benzoate derivatives have shown promising results as antitumor agents. Some derivatives exhibited good cytotoxic activity against certain cancer cell lines, indicating potential in cancer therapy .
Antifungal Activity
The compound’s structure has been beneficial for antifungal activity, with certain electrostatic regions indicating that electropositivity is advantageous for this application .
Drug Synthesis
The pyrrole subunit of methyl 4-(1H-pyrrole-3-carbonyl)benzoate is versatile in drug synthesis, contributing to the development of various therapeutically active compounds, including fungicides, antibiotics, anti-inflammatory drugs, cholesterol-reducing drugs, and more .
Organic Chemistry
In organic chemistry, the compound is used in the synthesis of highly substituted pyrroles. For example, it participates in Au (I)-catalyzed propargyl-claisen rearrangement and silver-catalyzed cyclization processes to produce pentasubstituted pyrroles derivatives with excellent yields .
Medicinal Chemistry
The compound’s pyrrole subunit is significant in medicinal chemistry for the design of new molecules with potent biological activities. It has been used to study binding conformations and improve antibacterial activity through structural modifications .
Safety and Hazards
“Methyl 4-(1H-pyrrole-3-carbonyl)benzoate” is associated with several hazard statements including H302, H315, H319, and H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
methyl 4-(1H-pyrrole-3-carbonyl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO3/c1-17-13(16)10-4-2-9(3-5-10)12(15)11-6-7-14-8-11/h2-8,14H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NIIZVGHWZPYCCG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C(=O)C2=CNC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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